![molecular formula C13H14N2O2S2 B4543149 2-[(2-hydroxyethyl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide](/img/structure/B4543149.png)
2-[(2-hydroxyethyl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
Description
Synthesis Analysis
The synthesis of similar thiazole-containing acetamides often involves the reaction of appropriate precursors to introduce the thiazole ring and the acetamide functionality. For example, derivatives like 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides are synthesized starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, showcasing a method that could be adapted for our target compound by choosing suitable precursors and reaction conditions (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Molecular Structure Analysis
The crystal structure of a related molecule, 2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, reveals important geometrical features, such as the orientation of the phenyl and thiazole rings and their interaction through hydrogen bonding, which contribute to the stability and reactivity of these molecules (Saravanan et al., 2016).
Chemical Reactions and Properties
Compounds with similar structures have been shown to participate in various chemical reactions, leading to the formation of new derivatives with potential antibacterial and anti-inflammatory activities. This indicates the reactive nature of the thiazole ring and the acetamide moiety in facilitating the synthesis of biologically active molecules (Sunder & Maleraju, 2013).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystallinity, can be inferred from structural analogs. The crystalline form of these compounds, as evidenced by X-ray diffraction studies, suggests solid-state characteristics that are crucial for understanding their stability and solubility (Duran & Demirayak, 2012).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and pKa values, of thiazole-containing acetamides can be explored through experimental and theoretical studies. For example, pKa determination studies on similar compounds provide insights into their acidity and basicity, which are essential for predicting their behavior in chemical reactions and biological environments (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(2-hydroxyethylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S2/c16-6-7-18-9-12(17)15-13-14-11(8-19-13)10-4-2-1-3-5-10/h1-5,8,16H,6-7,9H2,(H,14,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSYIQLIKQRVFED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.